5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid

• IUPAC Name: 5-oxo-5-[3-(propylcarbamoyl)anilino]pentanoic acid
• InChI: InChI=1S/C15H20N2O4/c1-2-9-16-15(21)11-5-3-6-12(10-11)17-13(18)7-4-8-14(19)20/h3,5-6,10H,2,4,7-9H2,1H3,(H,16,21)(H,17,18)(H,19,20)
• InChI Key: BPVHXWHIQKSKAT-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)CCCC(=O)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

5-Oxo-5-{3-[(propylamino)carbonyl]-anilino}pentanoic acid (5-OXO-PA) is a naturally occurring small molecule found in plants, fungi, and bacteria. It is commonly used in laboratory experiments and research applications due to its ability to inhibit enzymes and modulate biochemical pathways.

Scientific Research Applications

Pharmacological Significance

One significant area of application involves the pharmacological properties of lorglumide, a derivative of 5-oxo-pentanoic acid. Lorglumide exhibits high affinity for pancreatic cholecystokinin (CCK) receptors, acting as a competitive, specific, and potent CCK antagonist. This characteristic enables lorglumide to influence the smooth muscles of the gall bladder and ileum, as well as CCK-induced amylase secretion, offering potential diagnostic or therapeutic use in conditions suspected to involve CCK (Makovec et al., 1987).

In Silico Studies and Molecular Docking

In silico evaluations have shed light on the anti-inflammatory, antinociceptive, anxiolytic, antidepressant, and anti-allergic activities of N-methylanthranilate derivatives, including propyl N-methylanthranilate. This research highlights the potential of these compounds in pharmacological applications, with one derivative showing promise in molecular docking studies for a variety of pharmacological targets (Hage-Melim et al., 2019).

Chemical Synthesis and Structure Analysis

The chemical synthesis and structural analysis of 5-oxo-5-(2,5-dimethylazaferrocen-1′-yl)pentanoic acid derivatives provide insights into their potential as IR-detectable metal–carbonyl tracers for the amino function. These compounds have shown thermal stability and distinctive absorption bands, which could have implications for labeling and tracking biological molecules (Kowalski et al., 2009).

Biochemical and Biological Insights

Research into the biochemistry and biology of 5-oxo-ETE, a product of the 5-lipoxygenase pathway, elucidates the compound's role as a potent chemoattractant for eosinophils and neutrophils. This finding has significant implications for understanding the inflammatory process and could lead to the development of therapeutic agents targeting allergic diseases such as asthma (Powell & Rokach, 2005).